Cas no 869079-94-7 (3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one)
3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one
- 869079-94-7
- F1862-0190
- 3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one
- 3-(4-methoxyphenyl)-7-((3-methylbut-2-en-1-yl)oxy)-2H-chromen-2-one
- AKOS002228981
- 3-(4-methoxyphenyl)-7-(3-methylbut-2-enyloxy)chromen-2-one
- 3-(4-methoxyphenyl)-7-(3-methylbut-2-enoxy)chromen-2-one
-
- Inchi: 1S/C21H20O4/c1-14(2)10-11-24-18-9-6-16-12-19(21(22)25-20(16)13-18)15-4-7-17(23-3)8-5-15/h4-10,12-13H,11H2,1-3H3
- InChI Key: UYKBASUQNOPBAP-UHFFFAOYSA-N
- SMILES: O1C(C(C2C=CC(=CC=2)OC)=CC2C=CC(=CC1=2)OC/C=C(\C)/C)=O
Computed Properties
- Exact Mass: 336.13615911g/mol
- Monoisotopic Mass: 336.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 44.8Ų
3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1862-0190-2μmol |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1862-0190-5μmol |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0190-10μmol |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0190-20μmol |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1862-0190-1mg |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1862-0190-2mg |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1862-0190-3mg |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0190-4mg |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1862-0190-5mg |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0190-10mg |
3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one |
869079-94-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one
3-(4-Methoxyphenyl)-7-(3-Methylbut-2-en-1-yl)oxy-2H-Chromen-2-one: A Comprehensive Overview
3-(4-Methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one, with the CAS number 869079-94-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, often referred to as a coumarin derivative, has garnered considerable attention due to its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.
The chemical structure of 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one is characterized by a chromene core with specific substituents. The chromene core consists of a benzopyran ring system, which is a common scaffold in many natural products and synthetic compounds. The presence of the methoxyphenyl group at the 3-position and the methylbut-2-en-1-yl group at the 7-position imparts unique chemical and biological properties to this compound.
The synthesis of 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one has been explored using various methodologies. One of the most common approaches involves the condensation of a suitable phenol derivative with a substituted acrylate or acrylonitrile. For instance, the reaction between 4-methoxyphenol and 3-methylbut-2-enoyl chloride in the presence of a base such as potassium carbonate can yield the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted synthesis or catalytic systems to enhance yield and reduce by-products.
The biological activities of 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one have been extensively studied. One of the key areas of interest is its potential as an antioxidant. Coumarin derivatives are known for their ability to scavenge free radicals and protect cells from oxidative stress. Studies have shown that this compound exhibits significant antioxidant activity, which could be beneficial in preventing or treating various oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.
In addition to its antioxidant properties, 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one has also been investigated for its anti-inflammatory effects. Inflammatory responses are involved in numerous diseases, including arthritis and inflammatory bowel disease. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest its potential as a therapeutic agent for inflammatory conditions.
The anti-cancer potential of 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one has also been explored. Several studies have reported that this compound can induce apoptosis in cancer cells and inhibit tumor growth. Mechanistic studies have revealed that it may act by modulating key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings highlight its potential as a lead compound for the development of novel anti-cancer drugs.
Beyond its direct biological activities, 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one has also shown promise as a photoreactive molecule. Coumarin derivatives are known for their photochemical properties, which can be exploited in various applications such as photodynamic therapy (PDT). In PDT, light-sensitive compounds are used to generate reactive oxygen species (ROS) upon irradiation, leading to selective destruction of cancer cells. Recent studies have demonstrated that this compound can efficiently generate ROS under light exposure, making it a potential candidate for PDT applications.
The pharmacokinetic properties of 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, it has good oral bioavailability and can penetrate cell membranes effectively. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.
In conclusion, 3-(4-methoxyphenyl)-7-(3-methylbut-2-en-yloxy)-2H-chromen-one, with CAS number 869079–94–7, is a multifaceted compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers it with antioxidant, anti-inflammatory, anti-cancer, and photoreactive properties. Ongoing research continues to uncover new aspects of its biology and chemistry, further solidifying its importance in both academic research and pharmaceutical development.
869079-94-7 (3-(4-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2H-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)